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Compound of Interest

Compound Name: Einecs 240-149-0

CAS No.: 16012-70-7

Cat. No.: B093494

Get Quote

Introduction: The "Crude" Reality
Welcome to the Advanced Separations Support Center. You are likely here because your crude

Propylidynetrimethanol (TMP)—synthesized via the Cannizzaro reaction—is a viscous "soup"

containing not just your target triol, but a recalcitrant mix of sodium formate (15-20%), reaction

water, unreacted formaldehyde, and the dimer impurity Di-trimethylolpropane (Di-TMP).

Achieving "Research Grade" (>99%) or "Pharma Grade" purity requires a multi-stage

separation strategy that exploits specific physicochemical differences: solubility (for desalting)

and volatility (for organic separation). This guide replaces generic advice with field-proven

protocols.

Module 1: Desalting & Solvent Extraction
The Challenge: The Cannizzaro process generates stoichiometric amounts of formate salts

(Sodium or Calcium Formate). These salts will char and catalyze decomposition if fed directly

into a high-temperature distillation unit.
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Protocol 1.0: Counter-Current Solvent Extraction
Objective: Partition TMP into the organic phase while retaining salts in the aqueous raffinate.

Operational Parameters:

Parameter Specification Rationale

Solvent Selection Ethyl Acetate or Isobutanol

High TMP solubility; low
water miscibility ensures
sharp phase separation
[1].

Solvent-to-Feed Ratio 1.5:1 to 3:1 (w/w)

Excess solvent prevents TMP

entrainment in the aqueous

salt phase.

Temperature 40°C – 60°C
Increases mass transfer rate

without risking solvent flashing.

| pH Control | 7.0 – 8.0 | Acidic conditions promote acetal formation; alkaline conditions favor

stability. |

Troubleshooting: Extraction Efficiency
Q: My organic phase is cloudy, and ash content in the final product is high (>500 ppm). What is

happening?

A: You are likely experiencing Micro-Emulsification.

Cause: If the pH drifts below 6.0 during extraction, residual formaldehyde reacts with TMP to

form cyclic acetals, which act as surfactants, stabilizing water micro-droplets (containing

dissolved salts) within the organic phase.

Fix:

Adjust feed pH to 7.5 using dilute NaOH before extraction.

Increase settling time or use a coalescer.
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Critical Step: Wash the organic extract with a small volume of deionized water (10% of

extract volume) to "scrub" entrained salts before solvent stripping.

Workflow Visualization: The Desalting Logic
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Figure 1: Logic flow for the removal of formate salts via solvent extraction, preventing

downstream thermal degradation.[1]

Module 2: Thermal Separation (Vacuum Distillation)
The Challenge: TMP boils at ~289°C (at atmospheric pressure), which is near its

decomposition temperature. To purify it without turning it into "charcoal," you must lower the

boiling point significantly.

Protocol 2.0: High-Vacuum Fractionation
Objective: Separate TMP from "Light Ends" (traces of solvent, formaldehyde) and "Heavy

Ends" (Di-TMP, caramelized sugars).

Operational Parameters:

Parameter Specification Rationale

Pressure
< 10 mbar (preferably 1-5
mbar)

Lowers TMP boiling point
to ~160-180°C, preventing
thermal cracking [2].

Equipment
Wiped Film Evaporator (WFE)

or Short Path Distillation

Minimizes "Residence Time."

TMP degrades if held at high

heat for hours (pot distillation).

| Bottoms Temp | Max 220°C | Exceeding 230°C accelerates the formation of color bodies. |

Troubleshooting: Product Quality
Q: The distilled TMP has a yellow tint (High APHA color). Why?

A: This is a classic sign of Oxidative Degradation or Aldehyde Leakage.

Mechanism: Even trace oxygen at 200°C causes radical formation. Alternatively, unreacted

butyraldehyde from the synthesis step can polymerize (aldol condensation) during distillation
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to form yellow chromophores.

Fix:

Nitrogen Blanket: Ensure the entire vacuum train is strictly anaerobic.

Pre-treatment: Treat the crude feed with Sodium Borohydride (NaBH4) prior to distillation.

This reduces residual carbonyls (aldehydes) into alcohols, which are colorless and stable

[3].

Q: I cannot separate Di-TMP (Dimer) from TMP by distillation.

A: You are fighting physics.

Reason: The boiling point difference between TMP and Di-TMP is significant, but at high

vacuum, their relative volatilities compress. In a simple pot still, they will co-distill.

Solution: Do not rely on distillation for Dimer removal. Use distillation for bulk purification,

then switch to Crystallization (Module 3) for Dimer separation.

Module 3: Polishing (Crystallization)
The Challenge: For pharmaceutical applications (e.g., dendrimer synthesis), the presence of

Di-TMP (a tetra-functional alcohol) acts as a cross-linker defect. It must be removed.

Protocol 3.0: Melt or Solvent Crystallization
Objective: Purify TMP to >99.5% by rejecting the Di-TMP into the mother liquor.

Operational Parameters:
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Parameter Specification Rationale

Solvent
Acetone or dry Ethyl
Acetate

TMP is highly soluble in
hot acetone but
crystallizes upon cooling;
Di-TMP remains more
soluble in the mother
liquor [4].

Cooling Rate 5°C per hour

Slow cooling promotes large,

pure crystal growth and

prevents occlusion of

impurities.

| Final Temp | 0°C to 10°C | Maximizes yield without co-crystallizing the dimer. |

Decision Logic: Impurity Management
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STOP: High Char Risk
No
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Clear Distillate

No

High Di-TMP Content?

Perform Solvent
CrystallizationYes (>1%)
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(>99.5% Purity)

No (<0.5%)
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Figure 2: Decision matrix for thermal separation and final polishing steps.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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